molecular formula C4H13N3O7P2 B1209258 N'-phosphoguanidinoethyl methyl hydrogen phosphate

N'-phosphoguanidinoethyl methyl hydrogen phosphate

Cat. No.: B1209258
M. Wt: 277.11 g/mol
InChI Key: SKVVAASQKFJYKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-phosphoguanidinoethyl methyl hydrogen phosphate is a member of guanidinoethyl methyl phosphates. It is a conjugate acid of a N'-phosphonatoguanidinoethyl methyl phosphate(2-).

Scientific Research Applications

Enzymatic Reaction Mechanisms

  • Phosphodiester Hydrolysis: A study investigated the alkaline hydrolysis of methyl p-nitrophenyl phosphate in aqueous solution and in the active site of nucleotide pyrophosphatase/phosphodiesterase (NPP). The research found different reaction mechanisms depending on the environment, highlighting the specific interactions and environmental effects on the enzymatic process of phosphodiester hydrolysis. This provides insights into the reaction mechanisms of related phosphate compounds like N'-phosphoguanidinoethyl methyl hydrogen phosphate in enzymatic processes (López-Canut et al., 2010).

Material Degradation and Formation

  • Decomposition Mechanisms on Metal Surfaces: Research on Tricresyl Phosphate (TCP), a related phosphate compound, detailed the decomposition mechanisms on iron surfaces, showing how different conditions lead to different decomposition products. Understanding these mechanisms can aid in comprehending the stability and reactivity of similar compounds like this compound under various conditions (Osei‐Agyemang et al., 2018).

Atmospheric Chemistry

  • Production by Simulated Lightning: A study explored the production of phosphine and methylphosphine by simulated lightning, investigating the atmospheric phosphorus cycle and the formation of condensation nuclei for clouds. The findings provide insights into the natural mechanisms that could influence the behavior and lifecycle of related phosphorus-containing compounds in atmospheric conditions (Glindemann et al., 2004).

Molecular and Structural Analysis

  • Crystal Structure and Spectroscopic Properties: Research on N-methylmorpholine betaine phosphate examined its crystal and molecular structure, revealing specific hydrogen bonding patterns. Such structural analyses can be crucial for understanding the physical and chemical properties of related compounds like this compound (Dega-Szafran et al., 2000).

Properties

Molecular Formula

C4H13N3O7P2

Molecular Weight

277.11 g/mol

IUPAC Name

[[N'-[2-[hydroxy(methoxy)phosphoryl]oxyethyl]carbamimidoyl]amino]phosphonic acid

InChI

InChI=1S/C4H13N3O7P2/c1-13-16(11,12)14-3-2-6-4(5)7-15(8,9)10/h2-3H2,1H3,(H,11,12)(H5,5,6,7,8,9,10)

InChI Key

SKVVAASQKFJYKN-UHFFFAOYSA-N

SMILES

COP(=O)(O)OCCN=C(N)NP(=O)(O)O

Canonical SMILES

COP(=O)(O)OCCN=C(N)NP(=O)(O)O

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
N'-phosphoguanidinoethyl methyl hydrogen phosphate
Reactant of Route 2
N'-phosphoguanidinoethyl methyl hydrogen phosphate
Reactant of Route 3
N'-phosphoguanidinoethyl methyl hydrogen phosphate
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N'-phosphoguanidinoethyl methyl hydrogen phosphate
Reactant of Route 5
N'-phosphoguanidinoethyl methyl hydrogen phosphate
Reactant of Route 6
N'-phosphoguanidinoethyl methyl hydrogen phosphate

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